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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Operational Safety & Disposal Protocol: 2-(2-Chlorophenoxy)-N-ethylethanamine

Executive Summary & Chemical Profile
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) is a secondary amine featuring

a halogenated ether linkage.[1] In drug discovery, this structural motif is often associated with

reuptake inhibitors or receptor ligands, necessitating a high degree of caution regarding

potential neuropharmacological activity in addition to standard chemical hazards.

Effective disposal requires a dual-strategy approach: managing the corrosivity/reactivity of the

secondary amine and ensuring the halogenated aromatic ring enters the correct incineration

stream to prevent dioxin formation.
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Property Specification Operational Implication

CAS Number 915921-75-4
Unique identifier for waste

manifesting.[1]

Molecular Formula C₁₀H₁₄ClNO
Halogenated organic content

(requires segregation).

Molecular Weight 199.68 g/mol N/A

Acidity (pKa) ~9.5–10.5 (Est.)
Strong base; incompatible with

acids/oxidizers.

Physical State Liquid (typically)

Requires leak-proof,

chemically resistant packaging.

[1]

GHS Hazards

H314 (Severe

Burns)H302/H332 (Harmful if

swallowed/inhaled)H411 (Toxic

to aquatic life)

Must be handled as a high-

contact-risk toxin.[1]

Risk Assessment: The "Why" Behind the Protocol
To ensure scientific integrity, we must understand the causality of the hazards:

Amine Reactivity (Exothermic Risks): As a secondary amine, this compound is a nucleophile

and a base. Mixing it with strong acids (e.g., HCl, H₂SO₄) in a waste container will generate

significant heat (exotherm), potentially pressurizing the vessel.

Nitrosamine Formation: Contact with nitrosating agents (e.g., sodium nitrite, nitric oxide

donors) can convert this secondary amine into an N-nitroso compound, many of which are

potent carcinogens. Strict segregation from nitrate/nitrite waste is mandatory.[1]

Halogenated Incineration: The chlorine atom on the phenoxy ring dictates that this waste

cannot be burned in standard fuel-blending kilns. It requires high-temperature incineration

with flue gas scrubbing to prevent the release of acidic gases (HCl) and persistent organic

pollutants (dioxins).[1]
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Operational Disposal Protocol
This protocol utilizes a Self-Validating System: at each step, the user must verify compatibility

before proceeding.[1]

Phase 1: Pre-Disposal Stabilization
Quenching (Reaction Mixtures): If the amine is part of a reaction mixture containing residual

alkylating agents or acid chlorides, quench the reaction fully (typically with water or mild

base) and allow it to cool to room temperature before waste packaging.

pH Check: Ensure the waste stream pH is > 9. If the solution is acidic, neutralize slowly with

Sodium Bicarbonate (NaHCO₃) to prevent unexpected off-gassing or heat generation in the

storage drum.[1]

Phase 2: Waste Stream Segregation (The Critical Step)
You must segregate this chemical into the Halogenated Organic waste stream.

Correct Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if

the waste is potentially acidic or wet, as the chloride ion can cause pitting corrosion.

Labeling: Mark clearly as "HALOGENATED ORGANIC WASTE" and "TOXIC/CORROSIVE."

Phase 3: The "Red Flag" Incompatibilities
Do NOT mix this waste with:

Oxidizing Acids: Nitric Acid (HNO₃), Perchloric Acid (HClO₄). Risk: Fire/Explosion.[1]

Aldehydes/Ketones: In the presence of acid catalysts, these can form enamines or imines,

releasing water and heat.

Anhydrides/Acid Chlorides: Violent acylation reactions will occur.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for disposing of 2-(2-Chlorophenoxy)-N-
ethylethanamine, ensuring no critical decision points are missed.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/chembridgecorporation/ch4102152927
https://www.sigmaaldrich.com/SG/en/product/chembridgecorporation/ch4102152927
https://www.sigmaaldrich.com/SG/en/product/chembridgecorporation/ch4102152927
https://www.sigmaaldrich.com/SG/en/product/chembridgecorporation/ch4102152927
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#2-2-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#2-2-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste Identification
2-(2-Chlorophenoxy)-N-ethylethanamine

Is the waste Pure or a Mixture?

Pure Substance Reaction Mixture / Solution

Pack in HDPE/Glass Container
(Original container preferred)

Label: 'Toxic, Corrosive,
Halogenated Amine'

Check pH

Acidic (pH < 7)

Low pH

Basic/Neutral (pH >= 7)

High pH

Neutralize with NaHCO3
(Slow addition, check for heat)

Contains Oxidizers?
(Nitric Acid, Peroxides)

YES: SEPARATE STREAM
Do Not Mix!

Danger

NO

Combine into
'Halogenated Organic Waste'

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of halogenated amine waste.
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Emergency Contingencies
In the event of a spill or exposure, immediate action is required.[2][3][4]

Skin Contact: As a lipophilic amine, skin absorption is rapid. Wash immediately with soap

and water for 15 minutes.[3] Do not use solvent (ethanol/DMSO) to clean skin, as this

enhances absorption.

Spill Cleanup:

Evacuate the immediate area.

Don PPE (Nitrile gloves, lab coat, safety goggles).

Absorb liquid with vermiculite or clay-based absorbents.[1] Do not use paper towels for

large spills (combustible).[1]

Collect into a sealed bag and label as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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